Cas no 14776-02-4 (5-(2-Hydroxyethyl)-3-Phenyl Isoxazole)

• Product Name: 5-(2-Hydroxyethyl)-3-Phenyl Isoxazole
• CAS No: 14776-02-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD08443700
• CID: 120629
• Update Time: 2025-07-29

5-(2-Hydroxyethyl)-3-Phenyl Isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, a-methyl-3-phenyl-
• 2-(3-phenyl-1,2-oxazol-5-yl)ethanol
• 5-(2-HYDROXYETHYL)-3-PHENYL ISOXAZOLE
• 5-Isoxazolemethanol,a-methyl-3-phenyl
• 5-(2-Hydroxyethyl)-3-Phenyl Isoxazole(WXC03046)
• 1-(3-Phenyl-isoxazol-5-yl)-ethanol
• 5-Isoxazolemethanol, α-methyl-3-phenyl-
• 1-(3-phenyl-1,2-oxazol-5-yl)ethanol
• 1-(3-Phenyl-5-isoxazolyl)ethanol
• 5-(2-Hydroxyethyl)-3-Phenyl Isoxazole

• MDL： MFCD08443700
• Inchi： 1S/C11H11NO2/c1-8(13)11-7-10(12-14-11)9-5-3-2-4-6-9/h2-8,13H,1H3
• InChI Key： WMLGQIBFOJODNM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C1C=C(C(O)C)ON=1

Computed Properties

• Exact Mass: 189.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.169
• Boiling Point: 370.9°Cat760mmHg
• Flash Point: 178.1°C
• Refractive Index: 1.56
• PSA: 46.26000
• LogP: 2.39490
• pka: 13.41±0.20(Predicted)

Additional information on 5-(2-Hydroxyethyl)-3-Phenyl Isoxazole

5-Isoxazolemethanol, a-methyl-3-phenyl- (CAS 14776-02-4): A Versatile Chemical Compound with Diverse Applications

5-Isoxazolemethanol, a-methyl-3-phenyl- (CAS 14776-02-4) is a specialized organic compound that has garnered significant attention in various scientific and industrial fields. This isoxazole derivative exhibits unique chemical properties that make it valuable for pharmaceutical research, material science, and specialty chemical applications. The compound's molecular structure, featuring both isoxazole and phenyl moieties, contributes to its interesting reactivity profile and potential biological activities.

The growing interest in heterocyclic compounds like 5-Isoxazolemethanol, a-methyl-3-phenyl- stems from their wide range of applications in drug discovery and development. Researchers are particularly interested in how modifications to the a-methyl-3-phenyl group might influence the compound's pharmacological properties. Recent studies have explored its potential as a building block for central nervous system (CNS) active compounds, with some derivatives showing promise in preliminary biological screenings.

From a synthetic chemistry perspective, CAS 14776-02-4 serves as an important intermediate in the preparation of more complex molecular architectures. Its isoxazole methanol functionality provides multiple sites for chemical modification, making it a versatile starting material for medicinal chemistry programs. The compound's stability under various reaction conditions has made it particularly valuable for combinatorial chemistry approaches and high-throughput screening applications.

The material science applications of 5-Isoxazolemethanol, a-methyl-3-phenyl- are equally noteworthy. Its molecular structure suggests potential utility in the development of advanced polymeric materials with specific optical or electronic properties. Some research has focused on incorporating this compound into photoactive materials, where its conjugated system might contribute to interesting light-responsive characteristics. These applications align with current industry trends toward smart materials and functional coatings.

Market analysis indicates steady growth in demand for specialized isoxazole derivatives like CAS 14776-02-4, particularly from the pharmaceutical and agrochemical sectors. The compound's unique structural features make it attractive for crop protection applications, where modified versions have shown activity against certain plant pathogens. This aligns with the agricultural industry's ongoing search for novel bioactive compounds with improved environmental profiles.

Quality control and analytical characterization of 5-Isoxazolemethanol, a-methyl-3-phenyl- present specific challenges that have driven advancements in analytical chemistry techniques. Modern methods such as HPLC-MS and NMR spectroscopy are routinely employed to ensure the purity and identity of this compound, especially for research-grade materials. These analytical requirements have created opportunities for specialized chemical testing services catering to fine chemical producers.

The synthesis of CAS 14776-02-4 typically involves multi-step organic transformations, with recent literature focusing on green chemistry approaches to improve the sustainability of production processes. Researchers have investigated various catalytic methods and solvent-free conditions to optimize the synthesis of this valuable intermediate. These developments respond to the chemical industry's increasing emphasis on environmentally friendly manufacturing practices.

From a regulatory standpoint, 5-Isoxazolemethanol, a-methyl-3-phenyl- is subject to standard chemical safety protocols, with comprehensive material safety data sheets (MSDS) available from reputable suppliers. Proper handling procedures are essential, as with all laboratory chemicals, though the compound does not fall under special regulatory categories that would restrict its research use. This regulatory status facilitates its broad application across multiple scientific disciplines.

Looking toward future applications, isoxazole-containing compounds like CAS 14776-02-4 are being investigated for potential roles in energy storage systems and electronic materials. The compound's electron-rich structure suggests possible utility in organic electronics, particularly as a component in novel semiconducting materials. These emerging applications highlight the compound's versatility beyond its traditional uses in pharmaceutical research.

For researchers and industrial users seeking 5-Isoxazolemethanol, a-methyl-3-phenyl-, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and consistent quality. The market offers various grades of this chemical, from research-grade purity to bulk quantities for industrial applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods.

The scientific literature continues to expand regarding CAS 14776-02-4, with new publications regularly describing innovative applications and synthetic modifications. Recent patents have disclosed novel derivatives of this compound with improved bioavailability and target specificity, particularly in neurological applications. This ongoing research activity underscores the compound's importance as a privileged structure in medicinal chemistry.

In conclusion, 5-Isoxazolemethanol, a-methyl-3-phenyl- (CAS 14776-02-4) represents a fascinating example of how heterocyclic chemistry continues to contribute to advancements across multiple scientific disciplines. Its unique structural features, combined with its synthetic versatility, ensure that this compound will remain an important tool for researchers in pharmaceuticals, materials science, and specialty chemicals for years to come.